molecular formula C17H25N3O4S B2878434 N-(Furan-2-ylmethyl)-N'-[(4-thiomorpholin-4-yloxan-4-yl)methyl]oxamide CAS No. 2415513-94-7

N-(Furan-2-ylmethyl)-N'-[(4-thiomorpholin-4-yloxan-4-yl)methyl]oxamide

Cat. No. B2878434
CAS RN: 2415513-94-7
M. Wt: 367.46
InChI Key: YFMDKXQDUFGYCH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(Furan-2-ylmethyl)-N'-[(4-thiomorpholin-4-yloxan-4-yl)methyl]oxamide is a chemical compound that has been extensively researched in the field of medicinal chemistry. It is a potent inhibitor of a specific enzyme that plays a crucial role in the development and progression of certain diseases.

Mechanism of Action

The mechanism of action of N-(Furan-2-ylmethyl)-N'-[(4-thiomorpholin-4-yloxan-4-yl)methyl]oxamide involves the inhibition of a specific enzyme called NS5B. This enzyme is essential for the replication of the hepatitis C virus and is also involved in the growth and proliferation of cancer cells. By inhibiting this enzyme, this compound prevents the replication of the virus and slows down the growth of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have potent antiviral and anticancer effects in vitro. It has also been tested in animal models and has shown promising results. The compound has a good pharmacokinetic profile and is well-tolerated in animals.

Advantages and Limitations for Lab Experiments

The advantages of using N-(Furan-2-ylmethyl)-N'-[(4-thiomorpholin-4-yloxan-4-yl)methyl]oxamide in lab experiments include its potent inhibitory activity against the targeted enzyme, its high yield and purity, and its good pharmacokinetic profile. However, the limitations include the need for expertise in organic chemistry for its synthesis, and the potential for off-target effects.

Future Directions

There are several future directions for the research of N-(Furan-2-ylmethyl)-N'-[(4-thiomorpholin-4-yloxan-4-yl)methyl]oxamide. One direction is to investigate its potential use in combination with other drugs for the treatment of viral infections and cancer. Another direction is to optimize its pharmacokinetic properties for better efficacy in vivo. Additionally, the compound could be further modified to improve its selectivity and reduce off-target effects. Finally, the mechanism of action of this compound could be further elucidated to better understand its therapeutic potential.

Synthesis Methods

The synthesis of N-(Furan-2-ylmethyl)-N'-[(4-thiomorpholin-4-yloxan-4-yl)methyl]oxamide involves a multi-step process that requires expertise in organic chemistry. The starting materials are commercially available and the reaction conditions are well-established. The final product is obtained in high yield and purity.

Scientific Research Applications

N-(Furan-2-ylmethyl)-N'-[(4-thiomorpholin-4-yloxan-4-yl)methyl]oxamide has been extensively studied for its potential therapeutic applications. It has been shown to inhibit the activity of a specific enzyme that is involved in the growth and proliferation of cancer cells. It has also been investigated for its potential use in the treatment of viral infections, such as hepatitis C.

properties

IUPAC Name

N-(furan-2-ylmethyl)-N'-[(4-thiomorpholin-4-yloxan-4-yl)methyl]oxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H25N3O4S/c21-15(18-12-14-2-1-7-24-14)16(22)19-13-17(3-8-23-9-4-17)20-5-10-25-11-6-20/h1-2,7H,3-6,8-13H2,(H,18,21)(H,19,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YFMDKXQDUFGYCH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCCC1(CNC(=O)C(=O)NCC2=CC=CO2)N3CCSCC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H25N3O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

367.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.